5-Abbit
5-Abbit
Brand Name:
Vulcanchem
CAS No.:
140451-85-0
VCID:
VC21133317
InChI:
InChI=1S/C32H37N3O6Si/c1-31(2,3)42(23-17-11-7-12-18-23,24-19-13-8-14-20-24)37-21-25(34-35-33)26-27(28-30(39-26)41-32(4,5)40-28)38-29(36)22-15-9-6-10-16-22/h6-20,25-28,30H,21H2,1-5H3/t25-,26+,27+,28+,30+/m0/s1
SMILES:
CC1(OC2C(C(OC2O1)C(CO[Si](C3=CC=CC=C3)(C4=CC=CC=C4)C(C)(C)C)N=[N+]=[N-])OC(=O)C5=CC=CC=C5)C
Molecular Formula:
C32H37N3O6Si
Molecular Weight:
587.7 g/mol
5-Abbit
CAS No.: 140451-85-0
Cat. No.: VC21133317
Molecular Formula: C32H37N3O6Si
Molecular Weight: 587.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 140451-85-0 |
|---|---|
| Molecular Formula | C32H37N3O6Si |
| Molecular Weight | 587.7 g/mol |
| IUPAC Name | [(3aR,5R,6R,6aR)-5-[(1S)-1-azido-2-[tert-butyl(diphenyl)silyl]oxyethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] benzoate |
| Standard InChI | InChI=1S/C32H37N3O6Si/c1-31(2,3)42(23-17-11-7-12-18-23,24-19-13-8-14-20-24)37-21-25(34-35-33)26-27(28-30(39-26)41-32(4,5)40-28)38-29(36)22-15-9-6-10-16-22/h6-20,25-28,30H,21H2,1-5H3/t25-,26+,27+,28+,30+/m0/s1 |
| Standard InChI Key | AXEKMGCVLKEUAT-LLXYUCGHSA-N |
| Isomeric SMILES | CC1(O[C@@H]2[C@@H]([C@H](O[C@@H]2O1)[C@H](CO[Si](C3=CC=CC=C3)(C4=CC=CC=C4)C(C)(C)C)N=[N+]=[N-])OC(=O)C5=CC=CC=C5)C |
| SMILES | CC1(OC2C(C(OC2O1)C(CO[Si](C3=CC=CC=C3)(C4=CC=CC=C4)C(C)(C)C)N=[N+]=[N-])OC(=O)C5=CC=CC=C5)C |
| Canonical SMILES | CC1(OC2C(C(OC2O1)C(CO[Si](C3=CC=CC=C3)(C4=CC=CC=C4)C(C)(C)C)N=[N+]=[N-])OC(=O)C5=CC=CC=C5)C |
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